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Compound of Interest

Compound Name:
3'-Deoxyuridine-5'-triphosphate

trisodium

Cat. No.: B14029546 Get Quote

Researchers and drug development professionals require immediate, clear, and reliable safety

information to ensure a secure laboratory environment. This guide provides essential safety

protocols and logistical plans for handling 3'-Deoxyuridine-5'-triphosphate trisodium, a

nucleotide analogue used in biochemical research. By offering procedural, step-by-step

guidance, we aim to be your preferred source for laboratory safety and chemical handling

information, building a foundation of trust that extends beyond the product itself.

Personal Protective Equipment (PPE): Your First
Line of Defense
While 3'-Deoxyuridine-5'-triphosphate trisodium and similar nucleotide analogues are not

classified as hazardous substances, adherence to standard laboratory safety protocols is

paramount to minimize any potential risk. The following personal protective equipment is

recommended:
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PPE Category Item Specifications

Hand Protection Nitrile gloves Standard laboratory grade

Eye Protection
Safety glasses with side

shields or safety goggles
ANSI Z87.1 certified

Body Protection Laboratory coat Standard length, long-sleeved

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3'-Deoxyuridine-5'-triphosphate trisodium ensures both

safety and experimental integrity.

Receiving and Inspection
Upon receipt of the compound, visually inspect the packaging for any signs of damage or

leakage. Verify that the product name and specifications on the label match your order.

Handling and Preparation of Solutions
Designated Area: Conduct all handling and solution preparation in a designated area of the

laboratory, away from high-traffic zones.

Ventilation: While specialized ventilation is not typically required, it is good practice to work in

a well-ventilated area.

Weighing: If handling the solid form, weigh the required amount carefully to avoid generating

dust.

Dissolving: When preparing a stock solution, slowly add the solvent to the solid to prevent

splashing. 3'-Deoxyuridine-5'-triphosphate trisodium is soluble in water.[1]

Storage
Proper storage is crucial to maintain the stability and integrity of the compound.
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Storage Condition Temperature Duration Additional Notes

Powder -20°C 3 years

Keep in a tightly

sealed container in a

dry place.

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

Accidental Spills
In the event of a spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.

Containment: For solid spills, gently cover with a damp paper towel to avoid raising dust. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Cleaning: Wearing appropriate PPE, clean the area with a suitable laboratory disinfectant or

detergent and water.

Disposal: Collect all contaminated materials in a sealed bag for proper disposal.

Disposal Plan: Responsible Waste Management
Dispose of 3'-Deoxyuridine-5'-triphosphate trisodium and any contaminated materials in

accordance with local, state, and federal regulations. As it is not classified as hazardous, it can

typically be disposed of as non-hazardous chemical waste. Consult your institution's

environmental health and safety (EHS) office for specific guidance.

Mechanism of Action: Inhibition of RNA
Polymerases
3'-Deoxyuridine-5'-triphosphate trisodium acts as a competitive inhibitor of DNA-dependent

RNA polymerases I and II.[1][2][3][4] Lacking a 3'-hydroxyl group, its incorporation into a

growing RNA chain terminates transcription. The following diagram illustrates this mechanism.
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Caption: Inhibition of RNA transcription by 3'-Deoxyuridine-5'-triphosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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